Cas no 2639455-53-9 (tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate)

• Product Name: tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate
• CAS No: 2639455-53-9
• MF: C₁₄H₁₄BrNO₄
• MW: 340.169263362885
• CID: 5665533
• PubChem ID: 165900775
• Update Time: 2025-10-29

tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27728375
• tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate
• 2639455-53-9

• Inchi： 1S/C14H14BrNO4/c1-14(2,3)20-13(18)11-6-10(17)8-4-7(15)5-9(16)12(8)19-11/h4-6H,16H2,1-3H3
• InChI Key： GTQBAIHXOBCRAK-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C(C=C(C(=O)OC(C)(C)C)O2)=O)N

Computed Properties

• Exact Mass: 339.01062g/mol
• Monoisotopic Mass: 339.01062g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 78.6Ų

Additional information on tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate

Research Brief on tert-Butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate (CAS: 2639455-53-9)

The compound tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate (CAS: 2639455-53-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile synthetic intermediate and its promising biological activities. This research brief aims to summarize the latest findings regarding its synthesis, structural characteristics, and potential applications in drug discovery.

Recent studies have highlighted the importance of chromene derivatives in medicinal chemistry, particularly due to their diverse pharmacological properties, including anti-inflammatory, anticancer, and antimicrobial activities. The tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate scaffold has been identified as a key intermediate in the synthesis of more complex molecules targeting various disease pathways. Its unique structural features, such as the bromo and amino substituents, provide opportunities for further functionalization, making it a valuable building block in drug development.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate via a multi-step reaction sequence starting from readily available precursors. The researchers optimized the reaction conditions to achieve high yields and purity, which is critical for its application in subsequent synthetic transformations. The compound's stability under various conditions was also investigated, confirming its suitability for long-term storage and use in laboratory settings.

In terms of biological activity, preliminary screening results have shown that tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate exhibits moderate inhibitory effects against certain kinase enzymes implicated in cancer progression. These findings were reported in a recent conference on targeted therapies, where the compound was highlighted as a potential starting point for the development of novel kinase inhibitors. Further structure-activity relationship (SAR) studies are currently underway to explore modifications that could enhance its potency and selectivity.

Another area of interest is the compound's role in the synthesis of fluorescent probes. A research group at a leading pharmaceutical institute recently utilized tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate as a precursor for developing probes capable of detecting reactive oxygen species (ROS) in cellular environments. The bromo substituent was strategically replaced with fluorophores, resulting in compounds with excellent photophysical properties and cellular uptake.

Looking ahead, the versatility of tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate positions it as a promising candidate for further exploration in drug discovery and chemical biology. Ongoing research is focused on expanding its applications, particularly in the design of targeted therapies and diagnostic tools. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical solutions for unmet medical needs.

In conclusion, tert-butyl 8-amino-6-bromo-4-oxo-4H-chromene-2-carboxylate (CAS: 2639455-53-9) represents a valuable compound with multifaceted applications in medicinal chemistry. Its synthetic accessibility, structural flexibility, and emerging biological activities make it a subject of continued interest in the scientific community. Future studies will likely uncover additional roles for this molecule, further solidifying its importance in the field.